Cas no 130612-33-8 (2-(3-methyl-1H-1,2,4-triazol-5-yl)pyrazine)

• Product Name: 2-(3-methyl-1H-1,2,4-triazol-5-yl)pyrazine
• CAS No: 130612-33-8
• MF: C₇H₇N₅
• MW: 161.163979768753
• CID: 3705915
• PubChem ID: 22563365
• Update Time: 2025-05-26

2-(3-methyl-1H-1,2,4-triazol-5-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine, (5-methyl-1H-1,2,4-triazol-3-yl)-
• 2-(5-Methyl-2H-[1,2,4]triazol-3-yl)-pyrazine
• Pyrazine, 2-(3-methyl-1H-1,2,4-triazol-5-yl)-
• 2-(3-methyl-1H-1,2,4-triazol-5-yl)pyrazine
• CS-0444507
• 2-(5-methyl-1H-1,2,4-triazol-3-yl)pyrazine
• EN300-160302
• SCHEMBL1436019
• FFA61233
• AKOS002684391
• 130612-33-8

• Inchi： 1S/C7H7N5/c1-5-10-7(12-11-5)6-4-8-2-3-9-6/h2-4H,1H3,(H,10,11,12)
• InChI Key： APIKJDSKWUQCFE-UHFFFAOYSA-N
• SMILES： C1(C2NN=C(C)N=2)=NC=CN=C1

Computed Properties

• Exact Mass: 161.07014524Da
• Monoisotopic Mass: 161.07014524Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(3-methyl-1H-1,2,4-triazol-5-yl)pyrazine

Professional Introduction to 2-(3-methyl-1H-1,2,4-triazol-5-yl)pyrazine and CAS No. 130612-33-8

2-(3-methyl-1H-1,2,4-triazol-5-yl)pyrazine, a compound with the CAS number 130612-33-8, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound combines a pyrazine core with a 3-methyl-1H-1,2,4-triazole moiety, creating a molecular framework that is both structurally interesting and biologically relevant.

The< strong>pyrazine ring system is well-known for its presence in numerous bioactive molecules, including antifungal, antiviral, and anticancer agents. Its electron-deficient nature makes it a versatile scaffold for further functionalization, enabling the development of novel compounds with tailored biological activities. In contrast, the< strong>3-methyl-1H-1,2,4-triazole moiety contributes additional pharmacophoric features that can modulate the interactions of the molecule with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The combination of pyrazine and triazole rings in 2-(3-methyl-1H-1,2,4-triazol-5-yl)pyrazine presents an opportunity to explore new chemical space and identify compounds with enhanced pharmacological properties. This compound has been studied for its potential role in inhibiting various enzymes and receptors involved in metabolic disorders and inflammatory diseases.

In vitro studies have demonstrated that 2-(3-methyl-1H-1,2,4-triazol-5-yl)pyrazine exhibits promising activity against enzymes such as< strong>Dihydropyrimidinase (DHP), which is implicated in the metabolism of uracil and thymine. The< strong>3-methyl group on the triazole ring appears to play a crucial role in stabilizing the transition state during enzyme-substrate interactions, thereby enhancing catalytic efficiency. Additionally, the< strong>pyrazine moiety may contribute to binding affinity by forming hydrogen bonds with specific residues in the active site of the target enzyme.

The synthesis of 2-(3-methyl-1H-1,2,4-triazol-5-yl)pyrazine involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps include cyclization reactions to form the triazole ring followed by nucleophilic substitution to introduce the pyrazine moiety. The use of< strong>Palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds between the triazole and pyrazine units.

Evaluation of pharmacokinetic properties has shown that 2-(3-methyl-1H-1,2,4-triazol-5-yl)pyrazine exhibits favorable solubility and metabolic stability, making it a promising candidate for further development into an oral therapeutic agent. Computational modeling studies have also been employed to predict binding modes and optimize molecular interactions with biological targets. These efforts have led to insights into how structural modifications can enhance potency and selectivity.

The compound's potential applications extend beyond metabolic disorders to include modulation of inflammatory pathways. Research indicates that 2-(3-methyl-1H-1,2,4-triazol-5-yl)pyrazine can interact with< strong>Cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis. By inhibiting COX activity, this molecule may offer benefits in managing conditions associated with excessive inflammation.

Ongoing clinical trials are exploring the therapeutic potential of derivatives of 2-(3-methyl-1H-1,2,4-triazol-5-yl)pyrazine in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preliminary results suggest that these derivatives exhibit significant anti-inflammatory effects without causing notable side effects at therapeutic doses.

The development of new synthetic methodologies for constructing complex heterocyclic frameworks remains an active area of research. Advances in flow chemistry have enabled more efficient and scalable production of 2-(3-methyl-1H-1,2,4-triazol-5-y l)pyrazine derivatives. These techniques not only improve yield but also allow for better control over reaction conditions, reducing byproduct formation and enhancing overall process economics.

In conclusion, 2-(3-methyl-HIH-s-triazol-S-y l)py raz ine (CAS No.< strong >130612- 33- 8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its combination of< strong >py raz ine and< strong >tr ia zole moieties provides a versatile scaffold for drug discovery efforts aimed at treating metabolic disorders and inflammatory diseases. Continued research into this compound and its derivatives holds great promise for future therapeutic applications.